Cas no 60340-28-5 (1-Phenylhex-5-en-3-ol)

• Product Name: 1-Phenylhex-5-en-3-ol
• CAS No: 60340-28-5
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD09032496
• CID: 951732
• PubChem ID: 10103699
• Update Time: 2025-05-24

1-Phenylhex-5-en-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Phenylhex-5-en-3-ol
• 1-phenyl-hex-5-en-3-ol
• AYQFIGASVMPYQZ-UHFFFAOYSA-N
• AKOS010644482
• CS-0238456
• EN300-195853
• 60340-28-5
• DTXSID60435596
• G48691
• SCHEMBL3239288
• SB84409

• MDL： MFCD09032496
• Inchi： 1S/C12H16O/c1-2-6-12(13)10-9-11-7-4-3-5-8-11/h2-5,7-8,12-13H,1,6,9-10H2
• InChI Key： AYQFIGASVMPYQZ-UHFFFAOYSA-N
• SMILES： OC(CC=C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.55620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Phenylhex-5-en-3-ol

1-Phenylhex-5-en-3-ol: A Comprehensive Overview

1-Phenylhex-5-en-3-ol, also known by its CAS number 60340-28-5, is a versatile organic compound with a unique structure and a wide range of applications. This compound is characterized by its phenyl group attached to a hexenol backbone, making it a valuable molecule in various fields, including fragrance production, pharmaceuticals, and materials science. Recent advancements in synthetic chemistry have further expanded its potential uses, particularly in the development of bioactive compounds and sustainable materials.

The molecular structure of 1-Phenylhex-5-en-3-ol consists of a six-carbon chain with a double bond at the 5th position and a hydroxyl group at the 3rd position. The phenyl group attached to the first carbon introduces aromaticity, which significantly influences the compound's chemical properties. This structure not only enhances its stability but also contributes to its distinctive odor, making it highly sought after in the fragrance industry. Researchers have recently explored the use of this compound as a precursor for synthesizing more complex aromatic molecules, further highlighting its importance in organic synthesis.

In terms of physical properties, 1-Phenylhex-5-en-3-ol is typically a liquid at room temperature with a pleasant floral aroma. Its solubility in organic solvents and mild reactivity make it an ideal candidate for various chemical reactions. Recent studies have focused on its ability to undergo oxidation and reduction reactions, leading to the development of novel derivatives with enhanced bioactivity. For instance, derivatives of this compound have shown promise as potential anti-inflammatory agents, opening new avenues for pharmaceutical applications.

The synthesis of 1-Phenylhex-5-en-3-ol can be achieved through several methods, including Grignard reactions and enolate alkylation. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for industrial applications. Moreover, advancements in catalytic processes have enabled the scalable production of this compound, reducing costs and enhancing its viability for large-scale use.

In the fragrance industry, 1-Phenylhex-5-en-3ol is widely used as a key ingredient in perfumes and personal care products due to its pleasant aroma profile. Its ability to blend well with other fragrance components makes it a valuable asset for creating complex olfactory compositions. Recent trends in fragrance formulation have seen an increased demand for natural and sustainable ingredients, and this compound fits well within this framework due to its potential for being derived from renewable sources.

Beyond fragrances, 1Phenylhex5en3ol has found applications in materials science, particularly in the development of bio-based polymers and coatings. Its ability to participate in polymerization reactions has led to the creation of novel materials with improved mechanical properties and environmental compatibility. Researchers are actively exploring these applications, driven by the growing need for sustainable alternatives to traditional petroleum-based products.

In conclusion, CAS No 60340285, or 1Phenylhex5en3ol, is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthetic methods and application development, positions it as a key molecule for future innovations. As research continues to uncover new uses and improvements in its synthesis, this compound is poised to play an even more prominent role in both academic and industrial settings.